Cas no 773129-60-5 (2,6-Dimethyl-4-fluorocinnamic acid)

• Product Name: 2,6-Dimethyl-4-fluorocinnamic acid
• CAS No: 773129-60-5
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5003721
• Update Time: 2025-06-09

2,6-Dimethyl-4-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-fluorocinnamic acid

• Inchi： 1S/C11H11FO2/c1-7-5-9(12)6-8(2)10(7)3-4-11(13)14/h3-6H,1-2H3,(H,13,14)/b4-3+
• InChI Key： NEBVYWZOSSQLJC-ONEGZZNKSA-N
• SMILES： FC1C=C(C)C(/C=C/C(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Additional information on 2,6-Dimethyl-4-fluorocinnamic acid

2,6-Dimethyl-4-fluorocinnamic Acid: An Overview of Its Properties and Applications

2,6-Dimethyl-4-fluorocinnamic acid (CAS No. 773129-60-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and potential applications in various scientific and industrial contexts.

Chemical Structure and Physical Properties: 2,6-Dimethyl-4-fluorocinnamic acid is a substituted cinnamic acid derivative characterized by a benzene ring with two methyl groups at the 2 and 6 positions and a fluorine atom at the 4 position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its molecular formula is C₁₁H₁₁FO₂, with a molecular weight of approximately 198.20 g/mol.

Synthesis Methods: The synthesis of 2,6-dimethyl-4-fluorocinnamic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 2,6-dimethyl-4-fluorobenzaldehyde with malonic acid in the presence of an acidic catalyst. This reaction proceeds via a Knoevenagel condensation mechanism, yielding the desired product after subsequent decarboxylation. Another approach involves the Wittig reaction between 2,6-dimethyl-4-fluorobenzaldehyde and triethyl phosphonoacetate, followed by hydrolysis to form the carboxylic acid. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

Biological Activity and Medicinal Applications: Recent research has highlighted the potential biological activities of 2,6-dimethyl-4-fluorocinnamic acid. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to possess antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases. These findings suggest that 2,6-dimethyl-4-fluorocinnamic acid could be a valuable lead compound for the development of new therapeutic agents.

Pharmaceutical Research and Development: In the pharmaceutical industry, 2,6-dimethyl-4-fluorocinnamic acid has been investigated as a potential drug candidate for various conditions. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis and other inflammatory disorders. Furthermore, its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress makes it an attractive target for drug discovery efforts. Ongoing clinical trials are exploring its safety and efficacy in human subjects, with promising preliminary results.

Analytical Techniques: Accurate characterization of 2,6-dimethyl-4-fluorocinnamic acid is crucial for both research and quality control purposes. Common analytical techniques used to identify and quantify this compound include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed information about the purity, structure, and identity of the compound, ensuring its suitability for various applications.

Safety Considerations: While 2,6-dimethyl-4-fluorocinnamic acid is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and disposing of waste materials according to local regulations.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 2,6-dimethyl-4-fluorocinnamic acid holds promise for advancing our understanding of its biological activities and potential therapeutic applications. Future studies should focus on elucidating its mechanisms of action at the molecular level and exploring its efficacy in treating specific diseases. Additionally, efforts to optimize its pharmacokinetic properties and develop more potent derivatives could further enhance its value as a pharmaceutical agent.